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Compound of Interest

Compound Name: 4-O-Demethylisokadsurenin D

Cat. No.: B15594123

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of the current publicly available
information on 4-O-Demethylisokadsurenin D, a lignan of interest isolated from the plant
Piper kadsura (Choisy) Ohwi. Despite extensive searches of scientific literature and chemical
databases, the primary publication detailing the initial discovery and comprehensive
characterization of this compound remains elusive. Consequently, this document summarizes
the available data, primarily from chemical suppliers and phytochemical reviews, and highlights
the current gaps in knowledge.

Introduction

4-0O-Demethylisokadsurenin D is a natural product classified as a lignan.[1] It is known to be
isolated from the aerial parts of Piper kadsura (Choisy) Ohwi, a plant used in traditional
medicine.[1] Lignans as a chemical class are known to possess a wide range of biological
activities, making them of interest to the pharmaceutical and nutraceutical industries.

Physicochemical Properties

The fundamental physicochemical properties of 4-O-Demethylisokadsurenin D have been
compiled from various chemical data sources. A summary of these properties is presented in
Table 1.

Table 1: Physicochemical Properties of 4-O-Demethylisokadsurenin D
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Property Value Source
CAS Number 89104-59-6 [2]
Molecular Formula C20H2205 [2]
Molecular Weight 342.39 g/mol [2]
Compound Class Lignan [1]
Natural Source Piper kadsura (Choisy) Ohwi [1]

Structural Information

While the original structure elucidation data is not available, the chemical structure of 4-O-
Demethylisokadsurenin D is provided by chemical suppliers. The structure indicates a
complex polycyclic lignan skeleton.

Biological Activity

Currently, there is a significant lack of specific, quantitative biological activity data for 4-O-
Demethylisokadsurenin D in the public domain. While the broader extracts of Piper kadsura
and other isolated lignans have been reported to exhibit various biological effects, including
anti-inflammatory and cytotoxic activities, no such data is specifically attributed to 4-O-
Demethylisokadsurenin D in the available literature.

Experimental Protocols

A critical gap in the available information is the absence of detailed experimental protocols for
the isolation, purification, and characterization of 4-O-Demethylisokadsurenin D. The primary
scientific literature that would contain these methodologies could not be identified through
extensive searches.

For researchers interested in working with this compound, a general workflow for the isolation
of lignans from Piper kadsura can be inferred from related studies on the plant's chemical
constituents. This generalized workflow is depicted in the diagram below.
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Generalized Experimental Workflow for Lignan Isolation

Aerial Parts of Piper kadsura

Solvent Extraction
(e.g., Methanol, Ethanol)

Liquid-Liquid Partitioning
(e.g., Hexane, Ethyl Acetate)

Column Chromatography
(Silica Gel, Sephadex)

Preparative HPLC/TLC

Structure Elucidation

(NMR, MS, IR) Biological Activity Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-O-Demethylisokadsurenin D: A Technical Overview of
a Lignan from Piper kadsura]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594123#discovery-and-characterization-of-4-o-
demethylisokadsurenin-d|]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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